Poly(3-decyloxythiophene-2,5-diyl)
Overview
Description
Poly(3-decyloxythiophene-2,5-diyl): An Overview Poly(3-decyloxythiophene-2,5-diyl) (P3DOT) is a conjugated polymer that has been extensively studied in the field of organic electronics. It is a type of polythiophene, which is a class of polymers that have a repeating unit of thiophene. P3DOT is of particular interest due to its unique properties, such as its high conductivity and optical absorption in the visible region of the spectrum. Synthesis Method The synthesis of P3DOT involves the polymerization of 3-decyloxythiophene monomers. The polymerization can be carried out using various methods, such as oxidative polymerization, electrochemical polymerization, and chemical vapor deposition. The oxidative polymerization method is the most commonly used method for the synthesis of P3DOT. This method involves the use of an oxidizing agent, such as ferric chloride or iodine, to initiate the polymerization reaction. The resulting polymer is a dark-colored powder that can be easily dissolved in organic solvents. Scientific Research Applications P3DOT has been extensively studied for its potential applications in organic electronics, such as in the development of organic solar cells, light-emitting diodes, and field-effect transistors. It has also been investigated for its use in biomedical applications, such as in drug delivery and tissue engineering. P3DOT has been shown to have good biocompatibility and can be easily functionalized with various biomolecules, making it a promising material for biomedical applications. Mechanism of Action The mechanism of action of P3DOT is based on its ability to conduct electricity. When P3DOT is exposed to light, it absorbs photons and generates excitons, which are electron-hole pairs. These excitons can be dissociated into free charge carriers, which can move through the polymer chain and contribute to the conductivity of the material. The conductivity of P3DOT can be increased by doping the polymer with electron acceptors, such as iodine or tetracyanoethylene. Biochemical and Physiological Effects P3DOT has been shown to have good biocompatibility and can be easily functionalized with various biomolecules. It has been used as a platform for the development of biosensors and drug delivery systems. P3DOT has also been investigated for its potential use in tissue engineering, due to its ability to support cell growth and proliferation. Advantages and Limitations for Lab Experiments One of the main advantages of P3DOT is its high conductivity, which makes it a promising material for use in organic electronics. It is also a relatively cheap and easy to synthesize material. However, P3DOT has some limitations for lab experiments, such as its poor solubility in water and its tendency to aggregate, which can affect its optical and electrical properties. Future Directions There are several future directions for the research on P3DOT. One direction is the development of new synthesis methods that can improve the solubility and stability of the polymer. Another direction is the investigation of P3DOT for its potential use in energy storage devices, such as supercapacitors. P3DOT can also be further explored for its use in biomedical applications, such as in the development of implantable devices and biosensors. Conclusion In conclusion, P3DOT is a promising material for use in organic electronics and biomedical applications. Its unique properties, such as its high conductivity and optical absorption in the visible region of the spectrum, make it a valuable material for research. Further research is needed to explore its potential applications and to develop new synthesis methods that can improve its properties.
Scientific Research Applications
Photovoltaic Applications
Poly(3-decyloxythiophene-2,5-diyl) and its copolymers show promise in photovoltaic applications. For example, the synthesis of regioregular copolymers based on 3-alkoxythiophene monomers, including poly(3-decyloxythiophene-2,5-diyl), has demonstrated potential in enhancing charge transfer in polymer solar cells. These copolymers are soluble in organic solvents, forming high-quality thin films, and have band gaps suitable for photovoltaic devices, leading to power conversion efficiencies of up to 1.6% under simulated solar light (Shi et al., 2006).
Electrochemical and Electrochromic Properties
Poly(3-decyloxythiophene-2,5-diyl) exhibits interesting electrochemical and electrochromic behaviors. The synthesis of related polymers like poly(3-n-octyloxythiophene) has been explored, showing solubility in common organic solvents and the ability to switch electrochemically between different color states. These properties are significant for applications in electronic displays and sensors (Sheng et al., 2008).
Applications in All-Polymer Solar Cells
The alkyl side-chain length in poly(3-alkylthiophene) derivatives, including poly(3-decyloxythiophene-2,5-diyl), influences the performance of all-polymer blend photovoltaic devices. Studies on poly(3-hexylthiophene) and other derivatives have shown that varying the side-chain length can affect the device performance through energy level offsets, blend morphology, and charge carrier mobility (Friedel et al., 2010).
Nanocomposite Applications
Polythiophene nanocomposites, which could include poly(3-decyloxythiophene-2,5-diyl), have shown potential in photocatalytic degradation applications. The combination of polythiophene with metal oxides extends the absorption range and enhances photocatalytic activity under UV or visible light irradiation. Such composites have been explored for industrial applications in environmental remediation (Ansari et al., 2015).
Anticorrosive Applications
Poly(3-decyloxythiophene-2,5-diyl) has been studied for its use as an anticorrosive additive in paints. Research indicates that the main chain stereoregularity of the polymer can significantly influence its effectiveness in this application, with potential uses in marine environments (Iribarren et al., 2008).
Bioelectronics and Biomedical Applications
Poly(3-decyloxythiophene-2,5-diyl) and related materials, such as Poly(3,4-ethylenedioxythiophene) (PEDOT), have been explored for bioelectronics applications. PEDOT, for example, is known for its conductivity, stability, transparency, and biocompatibility, making it suitable for interfacing electronic biomedical devices with living tissue (Martin et al., 2010).
Mechanism of Action
Target of Action
Poly(3-decyloxythiophene-2,5-diyl) (P3DOT) is a regioregular conducting polymer . Its primary targets are electronic devices, specifically organic photovoltaic cells and electrochemical devices . It interacts with these devices to enhance their performance by improving their electrical and optical properties .
Mode of Action
P3DOT interacts with its targets by forming an absorption spectrum in the red and infrared regions . This property allows it to be used as a donor material in electrochemical devices . It has a small band gap, which is beneficial for its use in these applications .
Biochemical Pathways
It contributes to the generation of electricity from sunlight in photovoltaic cells .
Pharmacokinetics
Its solubility in most organic solvents is a key property that affects its usability and performance .
Result of Action
The result of P3DOT’s action is the enhanced performance of electronic devices. For example, it can improve the power conversion efficiency of polymeric solar cells and bulk heterojunction-based solar cells .
Action Environment
The action of P3DOT can be influenced by environmental factors. For instance, its solubility can be affected by the solvent used, which in turn can impact its performance in electronic devices . Additionally, its fluorescence properties, with an excitation at 350 nm and emission at 427 nm in tetrahydrofuran (THF), can be influenced by the surrounding environment .
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Poly(3-decyloxythiophene-2,5-diyl) can be achieved through the polymerization of 3-decyloxythiophene monomers using a suitable oxidant.", "Starting Materials": [ "3-decyloxythiophene", "oxidant (e.g. FeCl3, Fe(ClO4)3, or CuCl2)", "solvent (e.g. chloroform, dichloromethane, or tetrahydrofuran)", "deionized water" ], "Reaction": [ "Dissolve 3-decyloxythiophene monomers in a suitable solvent (e.g. chloroform, dichloromethane, or tetrahydrofuran) to form a homogeneous solution.", "Add the oxidant (e.g. FeCl3, Fe(ClO4)3, or CuCl2) to the solution and stir the mixture for a few hours at room temperature to initiate the polymerization reaction.", "After the reaction is complete, precipitate the polymer by adding the solution to deionized water.", "Collect the precipitated polymer by filtration and wash it with deionized water and a suitable solvent (e.g. methanol or ethanol) to remove any impurities.", "Dry the polymer under vacuum to obtain Poly(3-decyloxythiophene-2,5-diyl) as a dark-colored powder." ] } | |
| 150678-86-7 | |
Molecular Formula |
(C14H22OS)n |
Molecular Weight |
0 |
synonyms |
Poly(3-decyloxythiophene-2,5-diyl) |
Origin of Product |
United States |
Q1: How does the alkoxy side chain in P3DOT contribute to its effectiveness in organic solar cells?
A1: The alkoxy side chain in P3DOT plays a crucial role in enhancing its performance in organic solar cells. [] Unlike alkyl substituents, alkoxy side chains effectively lower the band gap of the polymer. [] This lower band gap allows P3DOT to absorb a wider range of wavelengths in the solar spectrum, leading to improved light harvesting. Additionally, the alkoxy side chain promotes efficient charge transfer to electron acceptors like PCBM ((6,6)-phenyl C(61)-butyric acid methyl ester). [] This efficient charge transfer is vital for generating electricity within the solar cell.
Q2: What are the advantages of using P3DOT in bulk heterojunction photovoltaic devices?
A2: P3DOT exhibits several advantageous properties for use in bulk heterojunction photovoltaic devices. First, its good solubility in common organic solvents facilitates the fabrication of high-quality thin films, which are essential for efficient device performance. [] Second, its electrochemical and photophysical properties, including a suitable band gap of 1.64 eV, make it well-suited for charge transfer and light absorption in solar cell applications. [] While the initial power conversion efficiency achieved with P3DOT-based devices was lower than its copolymer counterparts in the study, further research and optimization of device parameters could potentially improve its performance.
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